Cas no 122801-83-6 (Benzenepropanal,3-phenoxy-)

• Product Name: Benzenepropanal,3-phenoxy-
• CAS No: 122801-83-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 104400
• PubChem ID: 14468546
• Update Time: 2025-04-18

Benzenepropanal,3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,3-phenoxy-
• 3-(3-PHENOXY-PHENYL)-PROPIONALDEHYDE
• ACMC-1CAD8
• AG-D-49434
• AGN-PC-001ION
• CTK4B3271
• KB-75190
• 3-(3-phenoxyphenyl)propanal
• SCHEMBL7332622
• DTXSID30560667
• Benzenepropanal, 3-phenoxy-
• 122801-83-6

• Inchi： 1S/C15H14O2/c16-11-5-7-13-6-4-10-15(12-13)17-14-8-2-1-3-9-14/h1-4,6,8-12H,5,7H2
• InChI Key： IAFFBDLQWKQKPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)CCC=O

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.562
• PSA: 26.3